3,5-dimethoxy-N-{[2-methyl-4-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]carbamothioyl}benzamide

• Molecular Formula: C23H20N4O4S
• Molecular Weight: 448.5 g/mol
• IUPAC Name: 3,5-dimethoxy-N-[[2-methyl-4-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]carbamothioyl]benzamide
• InChI: InChI=1S/C23H20N4O4S/c1-13-9-14(22-26-20-19(31-22)5-4-8-24-20)6-7-18(13)25-23(32)27-21(28)15-10-16(29-2)12-17(11-15)30-3/h4-12H,1-3H3,(H2,25,27,28,32)
• InChI Key: DXCYIDPJWYTIQR-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=C1)C2=NC3=C(O2)C=CC=N3)NC(=S)NC(=O)C4=CC(=CC(=C4)OC)OC

Description

3,5-dimethoxy-N-{[2-methyl-4-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]carbamothioyl}benzamide is a chemical compound that has been of great interest in scientific research due to its potential applications in various fields. This compound is a member of the benzamide family and is known for its unique chemical structure and properties.

Mechanism of Action

The mechanism of action of 3,5-dimethoxy-N-{[2-methyl-4-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]carbamothioyl}benzamide is not fully understood. However, it is believed to work by inhibiting certain enzymes and signaling pathways that are involved in the development and progression of various diseases.
Biochemical and Physiological Effects:
3,5-dimethoxy-N-{[2-methyl-4-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]carbamothioyl}benzamide has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, reduce inflammation, and protect neurons from damage. It has also been shown to have antioxidant properties and reduce oxidative stress.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3,5-dimethoxy-N-{[2-methyl-4-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]carbamothioyl}benzamide in lab experiments is its unique chemical structure and properties. This compound has shown promising results in various studies and has the potential to be used in the development of new drugs and therapies. However, one of the limitations of using this compound in lab experiments is its complex synthesis method, which requires expertise in organic chemistry.

Future Directions

There are several future directions for the study of 3,5-dimethoxy-N-{[2-methyl-4-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]carbamothioyl}benzamide. One area of research is the development of new drugs and therapies based on this compound. Another area of research is the study of its potential use as a diagnostic tool for various diseases. Additionally, further studies are needed to fully understand the mechanism of action and biochemical and physiological effects of this compound.

Synthesis Methods

The synthesis of 3,5-dimethoxy-N-{[2-methyl-4-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]carbamothioyl}benzamide involves several steps. The first step involves the synthesis of 2-methyl-4-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl)thiocarbamate, which is then converted to 3,5-dimethoxy-N-{[2-methyl-4-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]carbamothioyl}benzamide using various reagents and conditions. The synthesis method is complex and requires expertise in organic chemistry.

Scientific Research Applications

3,5-dimethoxy-N-{[2-methyl-4-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]carbamothioyl}benzamide has been extensively studied for its potential applications in various fields of scientific research. This compound has shown promising results in the treatment of cancer, inflammation, and neurodegenerative diseases. It has also been studied for its potential use as a diagnostic tool for various diseases.